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Compound of Interest

Compound Name: Carbaryl-d7

Cat. No.: B562851 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of Carbaryl-d7 as

an internal standard in the quantitative analysis of carbaryl pesticide residues in cannabis

matrices. The methodologies described herein are based on established analytical techniques,

primarily Liquid Chromatography with tandem mass spectrometry (LC-MS/MS), and sample

preparation using QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) extraction.

Introduction
Carbaryl is a broad-spectrum carbamate insecticide used to control a variety of pests on

agricultural crops.[1] Due to its potential health risks, regulatory bodies in regions where

cannabis is legal for medicinal or recreational use have established stringent limits on the

maximum allowable levels of carbaryl residues in cannabis products.[1][2] Accurate and

reliable analytical methods are crucial to ensure consumer safety and product compliance.

The use of a stable isotope-labeled internal standard, such as Carbaryl-d7, is a critical

component of a robust quantitative analytical method. Carbaryl-d7 is chemically identical to

carbaryl, with the exception of seven hydrogen atoms being replaced by deuterium. This results

in a different molecular weight, allowing it to be distinguished from the target analyte by a mass

spectrometer. By adding a known amount of Carbaryl-d7 to each sample at the beginning of

the sample preparation process, it is possible to correct for variations in extraction efficiency,

matrix effects, and instrument response, thereby improving the accuracy and precision of the

quantification of carbaryl.
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Analytical Methodology: LC-MS/MS
Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the preferred analytical

technique for the detection and quantification of carbaryl and other pesticide residues in

complex matrices like cannabis due to its high sensitivity and selectivity.[3] The following tables

summarize the key LC-MS/MS parameters for the analysis of carbaryl and the internal standard

Carbaryl-d7.

Table 1: LC-MS/MS Parameters for Carbaryl and
Carbaryl-d7

Parameter Setting

LC Column
C18 Reverse-Phase (e.g., 2.1 x 100 mm, 1.8

µm)

Mobile Phase A
Water with 0.1% Formic Acid and 5mM

Ammonium Formate

Mobile Phase B
Methanol with 0.1% Formic Acid and 5mM

Ammonium Formate

Flow Rate 0.3 - 0.5 mL/min

Injection Volume 2 - 10 µL

Column Temperature 40 °C

Ionization Mode Electrospray Ionization (ESI), Positive

Table 2: MRM Transitions for Carbaryl and Carbaryl-d7
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Compound
Precursor Ion
(m/z)

Product Ion
(m/z)

Collision
Energy (eV)

Polarity

Carbaryl 202.2 145.1 15 Positive

Carbaryl 202.2 117.1 25 Positive

Carbaryl-d7

(Internal

Standard)

209.0 151.9 -25 Positive

Carbaryl-d7

(Internal

Standard)

209.0 151.9 -56 Positive

Note: Collision energies may require optimization based on the specific instrument used.

Experimental Protocol: QuEChERS Sample
Preparation and LC-MS/MS Analysis
This protocol outlines a typical workflow for the analysis of carbaryl in cannabis flower using a

modified QuEChERS method followed by LC-MS/MS analysis.

Materials and Reagents
Homogenized Cannabis Flower Sample

Carbaryl-d7 Internal Standard Spiking Solution

Carbaryl Analytical Standard

Acetonitrile (ACN), HPLC Grade

Water, HPLC Grade

Formic Acid

Ammonium Formate
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Magnesium Sulfate (MgSO₄), anhydrous

Sodium Chloride (NaCl)

Primary Secondary Amine (PSA) sorbent

C18 sorbent

Graphitized Carbon Black (GCB) sorbent (optional, for highly pigmented samples)

50 mL and 15 mL Centrifuge Tubes

Syringe Filters (0.22 µm)

LC Vials

Step-by-Step Protocol
Sample Homogenization:

Cryogenically grind the cannabis flower sample to a fine, homogenous powder.

Sample Weighing and Fortification:

Weigh 1.0 g of the homogenized cannabis sample into a 50 mL centrifuge tube.

Add a known amount of Carbaryl-d7 internal standard solution to the sample.

Hydration:

Add 10 mL of HPLC-grade water to the sample and vortex for 30 seconds to hydrate the

matrix.

Extraction:

Add 10 mL of acetonitrile to the tube.

Add QuEChERS extraction salts (e.g., 4 g MgSO₄ and 1 g NaCl).

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b562851?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b562851?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Shake vigorously for 1 minute.

Centrifuge at ≥3000 x g for 5 minutes.

Dispersive Solid-Phase Extraction (dSPE) Cleanup:

Transfer an aliquot of the acetonitrile supernatant to a 15 mL centrifuge tube containing

dSPE sorbent (e.g., 150 mg MgSO₄, 50 mg PSA, and 50 mg C18).

Vortex for 30 seconds.

Centrifuge at ≥3000 x g for 5 minutes.

Final Extract Preparation:

Take an aliquot of the cleaned supernatant and filter it through a 0.22 µm syringe filter into

an LC vial.

The sample is now ready for LC-MS/MS analysis.

LC-MS/MS Analysis:

Inject the prepared sample into the LC-MS/MS system using the parameters outlined in

Tables 1 and 2.

Quantify the concentration of carbaryl in the sample by comparing the peak area ratio of

carbaryl to Carbaryl-d7 against a calibration curve prepared in a blank matrix.

Method Validation
A comprehensive method validation should be performed to ensure the reliability of the

analytical results. The following table summarizes typical performance characteristics for a

validated method for pesticide analysis in cannabis.

Table 3: Representative Method Validation Data
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Parameter Typical Performance

Linearity (R²) > 0.995

Limit of Quantification (LOQ) ≤ 0.1 µg/g (ppm)

Accuracy (Recovery) 80 - 120%

Precision (RSD) < 20%

Regulatory Landscape
The regulatory limits for carbaryl in cannabis products vary by jurisdiction. It is essential for

laboratories to be aware of the specific requirements in the regions they serve.

Table 4: Action Levels for Carbaryl in Cannabis for
Select Jurisdictions

Jurisdiction Matrix Action Level (µg/g or ppm)

California Inhalable Cannabis Goods 0.5

Other Cannabis Goods 0.5

Oregon All Cannabis Products 0.2[2]

Washington All Cannabis Products 0.20[1]

Colorado -

As of recent updates, Colorado

has significantly increased the

number of tested pesticides;

however, a specific action level

for carbaryl was not explicitly

available in the immediate

search results.

Note: Regulatory limits are subject to change. Always consult the latest official regulations.

Visualizations
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Experimental Workflow

Sample Preparation Analysis

1. Sample Homogenization
(Cannabis Flower)

2. Weighing & Fortification
(Add Carbaryl-d7)

3. Hydration
(Add Water)

4. QuEChERS Extraction
(Acetonitrile & Salts)

5. dSPE Cleanup
(PSA, C18) 6. LC-MS/MS Analysis 7. Data Processing

(Quantification)
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Caption: A generalized workflow for the analysis of Carbaryl in cannabis.

Role of Carbaryl-d7 as an Internal Standard

Analytical Process

Data Analysis

Carbaryl (Analyte)
Unknown Amount

Extraction & Cleanup
(Potential for Loss)

Carbaryl-d7 (IS)
Known Amount Added

LC-MS/MS Detection

Calculate Peak Area Ratio
(Carbaryl / Carbaryl-d7)

Quantify Carbaryl
(Using Calibration Curve)

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b562851?utm_src=pdf-body-img
https://www.benchchem.com/product/b562851?utm_src=pdf-body
https://www.benchchem.com/product/b562851?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b562851?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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